Cas no 123358-44-1 (benzo[pqr]tetraphen-4-ylmethanido)

• Product Name: benzo[pqr]tetraphen-4-ylmethanido
• CAS No: 123358-44-1
• MF: C₂₁H₁₃
• MW: 265.327925443649
• CID: 1218256
• PubChem ID: 56841056
• Update Time: 2025-04-20

benzo[pqr]tetraphen-4-ylmethanido Chemical and Physical Properties

Names and Identifiers

• benzo[pqr]tetraphen-4-ylmethanido
• Methylium, benzo[a]pyren-4-yl-

• Inchi： 1S/C21H13/c1-13-11-16-12-15-5-2-3-7-18(15)19-10-9-14-6-4-8-17(13)20(14)21(16)19/h2-12H,1H2/q+1
• InChI Key： OREHNTZEZDMEHL-UHFFFAOYSA-N
• SMILES： C12C3C=C([CH2+])C4=CC=CC(=CC=C1C1C=CC=CC=1C=3)C=24

Computed Properties

• Exact Mass: 265.10179
• Monoisotopic Mass: 265.101725
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.6

Experimental Properties

• Boiling Point: 479.4°C at 760 mmHg
• Flash Point: 236.7°C
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes